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Compound of Interest

Compound Name: Lys-Val hydrochloride

CAS No.: 106810-44-0

Cat. No.: B6356938

Get Quote

Application Note: Mastering the Low-Mass
Peptidome
Protocol for Using Lys-Val HCl as a Reference
Standard in LC-MS/MS Peptidomics
Introduction: The "Deep Peptidome" Challenge
In modern peptidomics, the analysis of endogenous peptides (the "peptidome") often biases

toward larger fragments (10–50 amino acids). However, the low-mass peptidome (dipeptides

and tripeptides) contains critical bioactive signaling molecules, degradation markers, and

metabolic intermediates.

Lys-Val HCl (L-Valyl-L-Lysine Hydrochloride) serves as an ideal Model Small-Molecule Peptide

Standard. Its physicochemical properties—high polarity, low molecular weight (~245 Da), and

zwitterionic nature—make it a perfect "stress test" for your LC-MS platform. If your system can

accurately retain and quantify Lys-Val, it is validated for the most challenging polar fraction of

the peptidome.
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Why Lys-Val HCl?
Solubility & Stability: The hydrochloride (HCl) salt form prevents the aggregation often seen

with free-base peptides and ensures rapid, complete solubilization in aqueous buffers.

Chromatographic Challenge: As a highly polar dipeptide, Lys-Val elutes near the void volume

on standard C18 columns. It forces the optimization of early-eluting gradients or the use of

HILIC/mixed-mode phases.

Biological Relevance: It represents the class of bioactive dipeptides (e.g., ACE inhibitors)

and proteolytic endpoints (tryptic cleavage products).

Physicochemical Profile
Property Specification

Chemical Name L-Valyl-L-Lysine Hydrochloride

Sequence Val-Lys (V-K)

Formula C₁₁H₂₃N₃O₃ · HCl

Molecular Weight (Free Base) 245.32 g/mol

Monoisotopic Mass (MH+) 246.18 Da

Solubility >50 mg/mL in Water; Soluble in Methanol

pKa Values
~3.1 (COOH), ~7.8 (N-term), ~10.5 (Lys side

chain)

Storage -20°C (Desiccated); Hygroscopic

Experimental Protocol: Preparation & Analysis
Phase A: Stock Solution Preparation
Rationale: The HCl salt is hygroscopic. Accurate weighing requires speed and humidity control

to prevent concentration errors.

Equilibration: Allow the Lys-Val HCl vial to reach room temperature (20–25°C) before

opening to prevent condensation.
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Primary Stock (10 mM):

Weigh 2.82 mg of Lys-Val HCl.

Dissolve in 1.0 mL of 0.1% Formic Acid in Water (v/v).

Note: Do not use 100% organic solvent; the salt requires water for dissociation.

Vortex for 30 seconds. Inspect for clarity.

Storage: Aliquot into low-bind polypropylene tubes (50 µL/tube). Store at -80°C. Stable for 6

months.

Phase B: Working Standards (Calibration Curve)
Rationale: Serial dilution in the starting mobile phase ensures peak shape integrity.

Diluent: 95% Solvent A (0.1% FA in Water) / 5% Solvent B (0.1% FA in ACN).

Series: Prepare concentrations of 10 µM, 1 µM, 100 nM, 10 nM, and 1 nM.

Internal Standard (Optional but Recommended): Spike with Val-Lys(¹³C₆, ¹⁵N₂) or a structural

analog like Val-Arg at a constant 100 nM concentration.

Phase C: LC-MS/MS Methodology
Critical Insight: Standard proteomics gradients (starting at 2-5% B) often elute Lys-Val in the

void volume, leading to ion suppression. This protocol uses a "Polar-Retention" strategy.

Liquid Chromatography Parameters:

Column: C18-PFP (Pentafluorophenyl) or Porous Graphitic Carbon (PGC).

Why? PFP provides alternative selectivity for polar amines; PGC retains small polar

molecules better than C18.

Mobile Phase A: 0.1% Formic Acid + 10 mM Ammonium Formate in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
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Flow Rate: 0.3 mL/min.

Gradient:

0–1 min: 1% B (Isocratic hold for trapping).

1–5 min: 1% B → 30% B (Shallow gradient).

5–7 min: 30% B → 95% B (Wash).

Mass Spectrometry (MRM) Settings:

Ionization: ESI Positive Mode.

Precursor Ion: 246.2 m/z [M+H]⁺

Product Ions (Quantification):

Primary (Quant): 147.1 m/z (y1 ion, Lysine fragment).

Secondary (Qual): 84.1 m/z (Lysine immonium ion) or 72.1 m/z (Valine fragment).

Workflow Visualization (DOT Diagram)
The following diagram illustrates the validated workflow for integrating Lys-Val HCl into a

peptidomic pipeline.
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Caption: Figure 1: End-to-end workflow for utilizing Lys-Val HCl as a reference standard,

including spike-in points for recovery assessment and decision logic for chromatographic

validation.

System Suitability & Troubleshooting
Use the Lys-Val HCl standard to perform a System Suitability Test (SST) before running

valuable samples.

Observation Root Cause Corrective Action

RT < Void Volume
Column cannot retain polar

dipeptide.

Switch to C18-PFP column or

reduce initial organic % to 0-

1%. Use ion-pairing agent

(e.g., HFBA) if MS compatible.

Low Sensitivity
Ion suppression from

salts/matrix.

Improve upstream desalting.

Ensure source temperature is

optimized for low-mass ions.

Peak Tailing
Secondary interactions with

silanols.

Increase buffer strength

(Ammonium Formate) to 10-20

mM.

Double Peaks Isomerization or degradation.

Lys-Val is stable, but check for

Val-Lys (sequence inversion)

or degradation if stock is old.

Confirm pH < 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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